2-Chloro-4-cyclopropoxynicotinaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Chloro-4-cyclopropoxynicotinaldehyde is a substituted pyridine derivative featuring a chlorine atom at the 2-position, a cyclopropoxy group at the 4-position, and an aldehyde functional group at the 3-position. The cyclopropoxy group introduces unique steric and electronic effects, while the aldehyde moiety enables diverse reactivity, such as condensation or nucleophilic addition reactions.
Properties
Molecular Formula |
C9H8ClNO2 |
|---|---|
Molecular Weight |
197.62 g/mol |
IUPAC Name |
2-chloro-4-cyclopropyloxypyridine-3-carbaldehyde |
InChI |
InChI=1S/C9H8ClNO2/c10-9-7(5-12)8(3-4-11-9)13-6-1-2-6/h3-6H,1-2H2 |
InChI Key |
NSHOJHQVUQNAQB-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C(=NC=C2)Cl)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method involves the use of cyclopropyl bromide and a suitable base to introduce the cyclopropoxy group, followed by chlorination using thionyl chloride or another chlorinating agent .
Industrial Production Methods
Industrial production of 2-Chloro-4-cyclopropoxynicotinaldehyde may involve optimized reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography to isolate the desired product.
Chemical Reactions Analysis
Types of Reactions
2-Chloro-4-cyclopropoxynicotinaldehyde can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.
Reduction: The aldehyde group can be reduced to form the corresponding alcohol.
Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Common reducing agents include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).
Substitution: Nucleophilic substitution reactions can be carried out using reagents such as sodium azide (NaN₃) or thiourea.
Major Products Formed
Oxidation: 2-Chloro-4-cyclopropoxynicotinic acid.
Reduction: 2-Chloro-4-cyclopropoxynicotinalcohol.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
2-Chloro-4-cyclopropoxynicotinaldehyde has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: It can be used in studies involving enzyme inhibition and receptor binding.
Industry: Used in the production of agrochemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 2-Chloro-4-cyclopropoxynicotinaldehyde involves its interaction with specific molecular targets. For example, it may act as an inhibitor of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The exact pathways and molecular targets can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structural Analogs
Key Structural Features
The compound’s analogs share the pyridine core with substitutions at positions 2, 3, and 3. Below is a comparison with two structurally related compounds:
Table 1: Structural and Functional Group Comparison
Reactivity and Electronic Effects
- Aldehyde Reactivity : Both 2-Chloro-4-cyclopropoxynicotinaldehyde and 2-Chloro-4-iodopyridine-3-carboxaldehyde () feature an aldehyde group, enabling reactions like nucleophilic additions or condensations. However, the cyclopropoxy group’s electron-donating nature may reduce the electrophilicity of the aldehyde compared to the iodo-substituted analog, where the electron-withdrawing iodine atom could enhance aldehyde reactivity .
- Halogen Effects: The chlorine at position 2 in all three compounds stabilizes the pyridine ring via inductive effects.
Physicochemical Properties
Table 2: Hypothesized Physicochemical Properties (Based on Substituent Effects)
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
